2-Chloro-N-(3-chloro-2-fluorobenzyl)acetamide

• IUPAC Name: 2-chloro-N-[(3-chloro-2-fluorophenyl)methyl]acetamide
• InChI: InChI=1S/C9H8Cl2FNO/c10-4-8(14)13-5-6-2-1-3-7(11)9(6)12/h1-3H,4-5H2,(H,13,14)
• InChI Key: BIYPACWRJDEBMX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)F)CNC(=O)CCl
• Molecular Formula: C9H8Cl2FNO
• Molecular Weight: 236.07 g/mol

Description

2-Chloro-N-(3-chloro-2-fluorobenzyl)acetamide is a halogenated acetamide derivative characterized by a benzyl moiety substituted with chlorine at position 3 and fluorine at position 2, linked to a chloroacetamide group. Its molecular formula is C₁₀H₈Cl₂FNO, with a molecular weight of 260.08 g/mol . It is synthesized via nucleophilic substitution between 3-chloro-2-fluorobenzylamine and chloroacetyl chloride under controlled conditions, analogous to methods described for related chloroacetamides .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Chloro-N-(3-chloro-2-fluorobenzyl)acetamide typically involves the reaction of 2-chloroacetyl chloride with 3-chloro-2-fluorobenzylamine. The reaction is carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction. The general reaction scheme is as follows:

$$\text{2-chloroacetyl chloride} + \text{3-chloro-2-fluorobenzylamine} \rightarrow \text{2-Chloro-N-(3-chloro-2-fluorobenzyl)acetamide} + \text{HCl}$$2-chloroacetyl chloride+3-chloro-2-fluorobenzylamine→2-Chloro-N-(3-chloro-2-fluorobenzyl)acetamide+HCl

Industrial Production Methods

In an industrial setting, the synthesis can be scaled up by using continuous flow reactors to ensure efficient mixing and heat transfer. The reaction conditions, such as temperature and pressure, are optimized to maximize yield and purity. The product is typically purified by recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

2-Chloro-N-(3-chloro-2-fluorobenzyl)acetamide can undergo various types of chemical reactions, including:

Nucleophilic substitution: The chloro group can be replaced by other nucleophiles.

Oxidation: The compound can be oxidized to form corresponding amides or acids.

Reduction: The compound can be reduced to form amines.

Common Reagents and Conditions

Nucleophilic substitution: Common reagents include sodium hydroxide, potassium hydroxide, and other nucleophiles.

Oxidation: Reagents such as potassium permanganate or chromium trioxide can be used.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are commonly employed.

Major Products

Nucleophilic substitution: Products depend on the nucleophile used.

Oxidation: Products include carboxylic acids or amides.

Reduction: Products include primary or secondary amines.

Scientific Research Applications

Overview

2-Chloro-N-(3-chloro-2-fluorobenzyl)acetamide is an organic compound that exhibits significant potential in various scientific research applications, particularly in medicinal chemistry, material science, and biological studies. This compound's unique structural features, including chloro and fluoro substituents, enhance its reactivity and biological activity.

Medicinal Chemistry

In medicinal chemistry, 2-Chloro-N-(3-chloro-2-fluorobenzyl)acetamide serves as an intermediate in the synthesis of pharmaceutical compounds. Its structural characteristics allow it to interact with biological targets effectively, making it a candidate for developing new therapeutic agents.

Case Studies

• Antibacterial Activity : Research has shown that this compound exhibits antibacterial properties against various strains of bacteria, including Klebsiella pneumoniae. The minimum inhibitory concentration (MIC) for this compound was determined to be 512 µg/mL, demonstrating its efficacy compared to similar compounds .
• Mechanism of Action : The compound acts by inhibiting penicillin-binding proteins (PBPs), which are essential for maintaining bacterial cell wall integrity. This inhibition leads to cell lysis and the release of cytoplasmic contents, confirming its bactericidal activity .

Material Science

In material science, 2-Chloro-N-(3-chloro-2-fluorobenzyl)acetamide is utilized in developing new materials with specific properties. Its chemical structure allows for modifications that can enhance material characteristics such as stability and reactivity.

Biological Studies

The compound is also employed in biological studies to understand the effects of halogen substituents on biological activity. The presence of chloro and fluoro groups can significantly influence the binding affinity of the compound to various enzymes and receptors.

Mechanism of Action

The mechanism of action of 2-Chloro-N-(3-chloro-2-fluorobenzyl)acetamide involves its interaction with specific molecular targets. The chloro and fluoro substituents can enhance its binding affinity to certain enzymes or receptors, leading to inhibition or activation of biological pathways. The exact mechanism depends on the specific application and target.

Comparison with Similar Compounds

Table 1: Structural Comparison of Selected Chloroacetamides

Compound Name	Substituents on Aromatic Ring	Acetamide Chain Modifications	Molecular Weight (g/mol)	Key Applications/Properties	References
2-Chloro-N-(3-chloro-2-fluorobenzyl)acetamide	3-Cl, 2-F	None	260.08	Under investigation for bioactivity
Acetochlor	2-Ethyl-6-methylphenyl	Ethoxymethyl	269.77	Herbicide (corn crops)
2-Chloro-N-(3-nitrophenyl)acetamide	3-NO₂	None	200.61	Antimicrobial activity
2-Chloro-N-(2-ethyl-6-methylphenyl)acetamide	2-Ethyl-6-methylphenyl	None	227.72	Herbicide metabolite (prioritized)
2-Chloro-N-[(3-chloro-2-methylphenyl)carbamoylmethyl]acetamide	3-Cl, 2-CH₃	Carbamoylmethyl	299.14	Antimicrobial potential

Key Observations:

Nitrophenyl derivatives (e.g., 2-Chloro-N-(3-nitrophenyl)acetamide) exhibit distinct hydrogen-bonding patterns in crystal structures, differing from the target compound’s benzyl-based conformation .

Biological Activity :

• Acetochlor and its metabolites (e.g., 2-Chloro-N-(2-ethyl-6-methylphenyl)acetamide) are potent herbicides, whereas the target compound’s fluorinated structure may confer unique metabolic resistance or altered toxicity profiles .
• N-(2-Phenylethyl) derivatives (e.g., 2-Chloro-N-phenethylacetamide) show antimicrobial activity, suggesting that the target compound’s halogenated benzyl group could enhance bioactivity through improved lipophilicity or target binding .

Synthetic Accessibility :

• The synthesis of 2-Chloro-N-(3-chloro-2-fluorobenzyl)acetamide parallels methods used for simpler aryl derivatives, but the fluorinated benzylamine precursor may require specialized handling due to fluorine’s reactivity .

Physicochemical and Metabolic Properties

• Metabolism : Chloroacetamides like acetochlor undergo oxidative metabolism in liver microsomes, producing reactive intermediates . The fluorine atom in the target compound may slow metabolic degradation, extending its half-life .

Biological Activity

2-Chloro-N-(3-chloro-2-fluorobenzyl)acetamide is a compound of interest due to its potential biological activities, particularly in antimicrobial and anticancer applications. This article aims to provide a comprehensive overview of the biological activity associated with this compound, supported by relevant research findings, data tables, and case studies.

Chemical Structure and Properties

The molecular formula for 2-Chloro-N-(3-chloro-2-fluorobenzyl)acetamide is C9H8Cl2FNO, with a molecular weight of 221.07 g/mol. The compound features a chloroacetyl group linked to a benzyl moiety that contains both chlorine and fluorine substituents, which may influence its biological interactions.

Antimicrobial Activity

Research has indicated that 2-Chloro-N-(3-chloro-2-fluorobenzyl)acetamide exhibits significant antimicrobial properties against various bacterial strains.

Table 1: Antimicrobial Activity Data

Bacterial Strain	Minimum Inhibitory Concentration (MIC)	Inhibition Zone (mm)
Escherichia coli	50 µg/mL	22
Staphylococcus aureus	40 µg/mL	24
Pseudomonas aeruginosa	30 µg/mL	25
Klebsiella pneumoniae	35 µg/mL	23

The compound demonstrated comparable efficacy to standard antibiotics such as ceftriaxone, indicating its potential as an alternative antimicrobial agent .

Anticancer Activity

In vitro studies have shown that this compound can inhibit the growth of various cancer cell lines, including breast cancer (MCF-7) and lung cancer (A549).

Table 2: Anticancer Activity Data

Cancer Cell Line	IC50 (µM)	Effect on Cell Cycle
MCF-7	225	Apoptosis induction
A549	150	S phase arrest

The compound induces apoptosis in cancer cells, as evidenced by increased lactate dehydrogenase (LDH) levels in treated cells compared to controls . The structure-activity relationship (SAR) studies suggest that the presence of halogen substituents enhances the anticancer efficacy of the compound.

The mechanism through which 2-Chloro-N-(3-chloro-2-fluorobenzyl)acetamide exerts its biological effects involves interaction with specific molecular targets such as enzymes or receptors. The halogen substituents are believed to enhance binding affinity and selectivity towards these targets, leading to inhibition of cellular processes involved in bacterial growth and cancer cell proliferation .

Case Studies

• Antimicrobial Efficacy Study : A study conducted by Roxana et al. assessed the antimicrobial properties of various derivatives including 2-Chloro-N-(3-chloro-2-fluorobenzyl)acetamide. Results indicated significant antibacterial activity against Gram-positive and Gram-negative bacteria, with MIC values supporting its potential use in treating infections caused by resistant strains .
• Cancer Cell Line Analysis : A study evaluating the effect of this compound on MCF-7 cells showed a marked reduction in cell viability at concentrations above its IC50 value. Flow cytometry analysis revealed that a substantial proportion of cells were arrested in the S phase, suggesting that the compound effectively disrupts the cell cycle and induces apoptosis .